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Abstract

10-Hydroxydihydroperaksine is a naturally occurring alkaloid compound found in the plant
species Rauvolfia verticillata.[1] As a member of the complex family of indole alkaloids, it holds
potential interest for researchers in natural product chemistry, pharmacology, and drug
discovery. This document provides a concise technical overview of the known properties of 10-
Hydroxydihydroperaksine, based on currently available information. Due to the limited
published research on this specific compound, this guide will focus on its chemical structure
and fundamental properties.

Chemical Structure and Properties

10-Hydroxydihydroperaksine is a pentacyclic indole alkaloid. Its chemical identity has been
established through various analytical methods, providing a clear understanding of its
molecular architecture.

Systematic Information
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Property Value Source
Molecular Formula C19H24N203 [1]
Molecular Weight 328.4 g/mol [1]

13,15-bis(hydroxymethyl)-16-
methyl-3,17-

IUPAC Name diazapentacyclo[12.3.1.02,10.0¢  [1]
,2.012 7]octadeca-
2(10),4(9),5,7-tetraen-7-ol

CAS Number 451478-47-0 [1]

10-Hydroxy-19(S),20(R)-
Synonyms _ , [1]
dihydroperaksine

hvsicochemical

Property Value Source

Appearance Powder [1]

) >98% (as commercially
Purity ) [1]
available)

Biological Context and Potential Significance

10-Hydroxydihydroperaksine is isolated from Rauvolfia verticillata, a plant known for
producing a rich diversity of bioactive alkaloids. Alkaloids from the Rauvolfia genus have
historically been a significant source of pharmaceuticals, most notably reserpine, which has
been used for its antihypertensive and antipsychotic properties.

While specific biological activities for 10-Hydroxydihydroperaksine are not extensively
documented in publicly available literature, related peraksine derivatives isolated from
Rauvolfia vomitoria have been reported to exhibit potential anti-inflammatory activities. This
suggests that 10-Hydroxydihydroperaksine could be a candidate for further investigation into
its pharmacological properties.
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Experimental Protocols

Detailed, peer-reviewed experimental protocols for the specific isolation, purification, or
synthesis of 10-Hydroxydihydroperaksine are not readily available in the scientific literature.
However, general methods for the extraction and separation of alkaloids from Rauvolfia

species can be adapted.

A plausible workflow for the isolation of 10-Hydroxydihydroperaksine from Rauvolfia

verticillata would likely involve the following steps:

Generalized Alkaloid Isolation Workflow

Plant Material
(Rauvolfia verticillata)

'

Extraction
(e.g., with methanol or ethanol)

i

Acid-Base Partitioning
to separate alkaloids

'

Crude Alkaloid Extract

'

Chromatographic Separation
(e.qg., Silica Gel, HPLC)

i

Purified 10-Hydroxydihydroperaksine
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A generalized workflow for the isolation of alkaloids.

Signaling Pathways and Mechanism of Action

Currently, there is no published research detailing the specific signaling pathways modulated
by 10-Hydroxydihydroperaksine or its precise mechanism of action. Future research in this
area would be necessary to elucidate its biological function. A hypothetical logical relationship

for investigating its mechanism of action is presented below.

Hypothetical Investigation of Mechanism of Action

In Vitro Studies

10-Hydroxydihydroperaksine

Target Identification Cell-Based Assays
(e.g., receptor binding assays) (e.g., anti-inflammatory, cytotoxic)

Downstrea

Signaling Pathway Analysis
(e.g., Western blot, RNA-seq)

Identification of Modulated Pathways

Click to download full resolution via product page

A logical workflow for investigating the mechanism of action.

Conclusion and Future Directions

10-Hydroxydihydroperaksine is a structurally defined natural product with limited
characterization in the public domain. Its classification as a Rauvolfia alkaloid suggests
potential bioactivity that warrants further investigation. Future research should focus on:
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« |solation and Spectroscopic Analysis: A full spectroscopic characterization (NMR, MS, IR,
UV) from a primary, peer-reviewed source is needed.

» Biological Screening: Comprehensive screening for various biological activities, such as anti-
inflammatory, cytotoxic, and neuroactive properties, would be highly valuable.

o Mechanistic Studies: Should bioactivity be confirmed, subsequent studies to determine its
mechanism of action and interaction with cellular signaling pathways will be crucial.

The information presented in this guide is intended to serve as a foundational resource for
researchers interested in 10-Hydroxydihydroperaksine. As new research emerges, this
document will require updating to reflect the expanding knowledge base of this intriguing
natural compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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